Cas no 1668599-04-9 (1-Pentanol, 5,5-difluoro-)

• Product Name: 1-Pentanol, 5,5-difluoro-
• CAS No: 1668599-04-9
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• CID: 5332924
• Update Time: 2025-06-19

1-Pentanol, 5,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 5,5-difluoro-

• Inchi： 1S/C5H10F2O/c6-5(7)3-1-2-4-8/h5,8H,1-4H2
• InChI Key： GPCDWSYXWIJMPJ-UHFFFAOYSA-N
• SMILES： C(O)CCCC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-Pentanol, 5,5-difluoro-

Introduction to 1-Pentanol, 5,5-difluoro- (CAS No. 1668599-04-9)

1-Pentanol, 5,5-difluoro- (CAS No. 1668599-04-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a five-carbon chain with two fluorine atoms substituted at the fifth carbon position, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 1-Pentanol, 5,5-difluoro- is represented by the formula C₅H₁₀F₂O. The presence of the fluorine atoms imparts distinct properties to this compound, including enhanced lipophilicity and metabolic stability. These properties are crucial in the development of drugs that require improved bioavailability and reduced susceptibility to enzymatic degradation.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved therapeutic outcomes. 1-Pentanol, 5,5-difluoro- serves as an excellent example of how strategic fluorination can enhance the performance of organic molecules in biological systems.

The synthesis of 1-Pentanol, 5,5-difluoro- typically involves multi-step processes that include the introduction of fluorine atoms at specific positions on the carbon chain. One common approach is the use of organometallic reagents and selective fluorination agents to achieve high regioselectivity and yield. Recent advancements in catalytic methods have further optimized these synthetic routes, making them more efficient and environmentally friendly.

1-Pentanol, 5,5-difluoro- has shown promise in various preclinical studies as a precursor for the development of novel drugs. For instance, it has been used in the synthesis of antiviral agents targeting specific viral enzymes. The enhanced lipophilicity conferred by the fluorine atoms allows these compounds to penetrate cell membranes more effectively, thereby improving their antiviral activity.

Beyond its applications in medicinal chemistry, 1-Pentanol, 5,5-difluoro- also finds utility in materials science. Its unique properties make it a suitable candidate for the synthesis of advanced polymers and coatings with improved thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The safety profile of 1-Pentanol, 5,5-difluoro- is an important consideration for both research and industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks. Current evidence suggests that it is generally safe when handled under appropriate conditions. However, standard safety protocols should always be followed to ensure the well-being of laboratory personnel and environmental sustainability.

In conclusion, 1-Pentanol, 5,5-difluoro- (CAS No. 1668599-04-9) is a versatile compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for its use, this compound is poised to play a significant role in advancing various scientific fields.